Cas no 2679919-28-7 (rac-(3R,4S)-4-1-(2,2,2-trifluoroacetyl)piperidin-4-yloxane-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-1-(2,2,2-trifluoroacetyl)piperidin-4-yloxane-3-carboxylic acid
• CAS No: 2679919-28-7
• MF: C₁₃H₁₈F₃NO₄
• MW: 309.281534671783
• CID: 5631277
• PubChem ID: 165932651
• Update Time: 2025-05-23

rac-(3R,4S)-4-1-(2,2,2-trifluoroacetyl)piperidin-4-yloxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679919-28-7
• EN300-28291933
• rac-(3R,4S)-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]oxane-3-carboxylic acid
• rac-(3R,4S)-4-1-(2,2,2-trifluoroacetyl)piperidin-4-yloxane-3-carboxylic acid

• Inchi： 1S/C13H18F3NO4/c14-13(15,16)12(20)17-4-1-8(2-5-17)9-3-6-21-7-10(9)11(18)19/h8-10H,1-7H2,(H,18,19)/t9-,10-/m1/s1
• InChI Key： DVRQIPZRTLAVGD-NXEZZACHSA-N
• SMILES： FC(C(N1CCC(CC1)[C@H]1CCOC[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 309.11879254g/mol
• Monoisotopic Mass: 309.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-4-1-(2,2,2-trifluoroacetyl)piperidin-4-yloxane-3-carboxylic acid

Rac-(3R,4S)-4-1-(2,2,2-Trifluoroacetyl)Piperidin-4-Yloxane-3-Carboxylic Acid: A Comprehensive Overview

Rac-(3R,4S)-4-1-(2,2,2-Trifluoroacetyl)Piperidin-4-Yloxane-3-Carboxylic Acid is a complex organic compound with the CAS number No. 2679919-28-7. This compound belongs to the class of piperidine derivatives and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The molecule consists of a piperidine ring substituted with a trifluoroacetyl group and an oxane (tetrahydropyran) moiety, along with a carboxylic acid functional group. Its stereochemistry is defined by the (3R,4S) configuration, which plays a crucial role in its biological activity and pharmacokinetic properties.

The synthesis of rac-(3R,4S)-4-1-(2,2,2-trifluoroacetyl)piperidin-4-yloxane-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in asymmetric synthesis have enabled the precise control of stereochemistry, ensuring high enantiomeric purity. The trifluoroacetyl group is introduced via acylation reactions, while the oxane ring is formed through intramolecular cyclization under specific conditions. The carboxylic acid group is often introduced at the final stage to ensure stability and functionality.

One of the most promising applications of this compound lies in its potential as a drug candidate. The trifluoroacetyl group imparts lipophilicity and enhances bioavailability, making it suitable for oral administration. Recent studies have demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs), which are implicated in various diseases including cardiovascular disorders and neurodegenerative diseases. The (3R,4S) configuration has been shown to exhibit superior binding affinity compared to other stereoisomers, highlighting its therapeutic potential.

In addition to its pharmacological applications, rac-(3R,4S)-4-1-(2,2,2-trifluoroacetyl)piperidin-4-yloxane-3-carboxylic acid has also found use in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with exceptional stability and biocompatibility. These SAMs have been explored for use in biosensors and drug delivery systems, where they can serve as platforms for immobilizing biomolecules or controlling drug release kinetics.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it exhibits low toxicity to aquatic organisms and degrades efficiently under aerobic conditions. This makes it a more sustainable alternative to traditional organic compounds used in pharmaceutical and industrial applications.

In conclusion, rac-(3R,4S)-4-1-(2,2,2-trifluoroacetyl)piperidin-4-yloxane-3-carboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and stereochemistry make it an attractive candidate for drug development and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.